Cas no 1805939-23-4 (4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid)
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid is a versatile organic compound with distinct functional groups. It offers unique reactivity, facilitating synthetic transformations. The presence of the bromo and cyano groups provides opportunities for substitution reactions, while the hydroxymethyl group enables ring-opening and condensation reactions. This compound is ideal for the synthesis of biologically active molecules and pharmaceuticals.
1805939-23-4 structure
Product Name:4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid
CAS No:1805939-23-4
MF:C10H8BrNO3
MW:270.07942199707
CID:4794182
Update Time:2025-10-18
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid
-
- Inchi： 1S/C10H8BrNO3/c11-8-1-6(4-12)9(3-10(14)15)7(2-8)5-13/h1-2,13H,3,5H2,(H,14,15)
- InChI Key： BNBLJJXZGIQYLD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(CC(=O)O)=C(CO)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 0.9
- Topological Polar Surface Area: 81.3
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001905-250mg |
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid |
1805939-23-4 | 97% | 250mg |
504.00 USD | 2021-05-31 | |
| Alichem | A014001905-500mg |
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid |
1805939-23-4 | 97% | 500mg |
831.30 USD | 2021-05-31 | |
| Alichem | A014001905-1g |
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid |
1805939-23-4 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
4-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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